Cas no 2005960-78-9 (Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate)

Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate is a fluorinated pyrrolidine derivative with a carboxylate ester functional group. Its key structural features include a quaternary carbon center at the 4-position and a fluorine substituent at the 3-position, which enhance its steric and electronic properties. This compound is valuable as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine atom introduces metabolic stability and potential bioactivity, while the ester group allows for further functionalization. Its rigid, sterically hindered framework makes it useful for designing conformationally constrained molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being critical for synthetic applications.

Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate structure

2005960-78-9 structure

Product Name:Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate

CAS No:2005960-78-9

MF:C₉H₁₆FNO₂

MW:189.227246284485

CID:5617088

PubChem ID:165889744

Update Time:2025-10-29

Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-2927428
- 2005960-78-9
- ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
- Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
- Inchi： 1S/C9H16FNO2/c1-4-13-7(12)9(10)6-11-5-8(9,2)3/h11H,4-6H2,1-3H3
- InChI Key： FCUJXZGNIPSXBU-UHFFFAOYSA-N
- SMILES： FC1(C(=O)OCC)CNCC1(C)C

Computed Properties

Exact Mass: 189.11650692g/mol
Monoisotopic Mass: 189.11650692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.3Å²

Ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2927428-1g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9		1g	$813.0	2023-09-06
Enamine	EN300-2927428-5g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9		5g	$2360.0	2023-09-06
Enamine	EN300-2927428-10g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9		10g	$3500.0	2023-09-06
Enamine	EN300-2927428-0.05g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	0.05g	$683.0	2025-03-19
Enamine	EN300-2927428-0.1g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	0.1g	$715.0	2025-03-19
Enamine	EN300-2927428-0.25g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	0.25g	$748.0	2025-03-19
Enamine	EN300-2927428-0.5g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	0.5g	$781.0	2025-03-19
Enamine	EN300-2927428-1.0g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	1.0g	$813.0	2025-03-19
Enamine	EN300-2927428-2.5g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	2.5g	$1594.0	2025-03-19
Enamine	EN300-2927428-5.0g	ethyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate	2005960-78-9	95.0%	5.0g	$2360.0	2025-03-19